{[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

• IUPAC Name: [2-[(4-ethylphenyl)methylamino]-2-oxoethyl] 2,5-dichlorobenzoate
• InChI: InChI=1S/C18H17Cl2NO3/c1-2-12-3-5-13(6-4-12)10-21-17(22)11-24-18(23)15-9-14(19)7-8-16(15)20/h3-9H,2,10-11H2,1H3,(H,21,22)
• InChI Key: SUGQSXZITLIYME-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(=O)COC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C18H17Cl2NO3
• Molecular Weight: 366.2 g/mol

Description

{[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate, also known as 4-EPDCB, is a synthetic compound that has recently been studied for its potential applications in a variety of scientific research fields. 4-EPDCB has been found to exhibit a wide range of biochemical and physiological effects, making it a promising tool for researchers. In

Mechanism of Action

The mechanism of action of {[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate is not yet fully understood. However, it is believed that this compound binds to and activates a variety of receptors in the body, including the serotonin 5-HT2A and 5-HT2B receptors, as well as the dopamine D2 receptor. Additionally, this compound has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In animal studies, this compound has been found to have antidepressant and anxiolytic effects, as well as anti-inflammatory and neuroprotective effects. Additionally, this compound has been found to have anti-cancer effects, and has been found to be effective in the treatment of a variety of cancers, including breast, prostate, and lung cancer.

Advantages and Limitations for Lab Experiments

The use of {[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate in scientific research has several advantages. First, it is a relatively inexpensive compound, making it an attractive option for researchers on a budget. Additionally, this compound is easy to synthesize and can be prepared in a variety of solvents, making it a versatile tool for researchers. However, this compound also has several limitations. For example, it is not approved by the FDA for use in humans, and thus any experiments involving this compound must be conducted in animals. Additionally, this compound is a relatively new compound, and thus its effects are not fully understood, making it difficult to predict the outcome of experiments.

Future Directions

Given the wide range of biochemical and physiological effects of {[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate, there are a number of potential future directions for research. For example, further studies could be conducted to investigate the effects of this compound on the cardiovascular system and the immune system. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its potential use in the treatment of various types of cancer. Finally, further studies could be conducted to investigate the potential environmental applications of this compound, such as its potential use in the study of the effects of xenobiotics on aquatic ecosystems.

Synthesis Methods

{[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate is synthesized through a three-step process. First, 4-ethylphenyl-2-bromoacetate is reacted with methyl carbamoyl chloride in a solvent such as dichloromethane. This reaction produces 4-ethylphenylmethylcarbamoylmethyl bromide. In the second step, 4-ethylphenylmethylcarbamoylmethyl bromide is reacted with 2,5-dichlorobenzoyl chloride in a solvent such as dichloromethane, which produces this compound. Finally, the product is purified using column chromatography.

Scientific Research Applications

{[(4-ethylphenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate has been found to have potential applications in a variety of scientific research fields. It has been used in the study of the effects of xenobiotics on the environment, and has been found to be a useful tool for studying the effects of pesticides on aquatic ecosystems. This compound has also been used in the study of the effects of endocrine disruptors on human health, and has been found to be effective in the study of the effects of environmental contaminants on reproductive health. Additionally, this compound has been used in the study of the effects of pharmaceuticals on the environment, and has been found to be a useful tool for studying the effects of drug residues on aquatic ecosystems.